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Compound Name:
2-Amino-2-[4-

(methylthio)phenyl]ethanol

CAS No.: 910443-19-5

Cat. No.: B1286317

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Amino-2-[4-(methylthio)phenyl]ethanol (CAS No: 910443-37-9), a versatile

intermediate compound with significant potential in the pharmaceutical and agrochemical

sectors. This document collates available data on its structure, properties, and applications,

while also identifying areas where further research is warranted. As a molecule of interest for

the development of novel therapeutic agents, particularly for neurological disorders, and for the

creation of advanced agrochemicals, a thorough understanding of its characteristics is

paramount. This guide is intended to serve as a foundational resource for researchers engaged

in the synthesis, analysis, and application of this compound and its derivatives.

Introduction
2-Amino-2-[4-(methylthio)phenyl]ethanol is a chiral amino alcohol that has emerged as a

valuable building block in synthetic chemistry. Its structure, featuring a phenyl ring substituted

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1286317#bc-rfq
https://www.benchchem.com/product/b1286317/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-amino-2-4-methylthio-phenyl-ethanol
https://www.benchchem.com/product/b1286317/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-amino-2-4-methylthio-phenyl-ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286317?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


with a methylthio group at the para position, an amino group, and a primary alcohol, provides

multiple reactive sites for chemical modification. The presence of the methylthio group is

particularly noteworthy as it is known to modulate the electronic properties and metabolic

stability of bioactive molecules, thereby offering a strategic advantage in drug design.

This compound serves as a key intermediate in the synthesis of more complex molecules with

potential therapeutic applications, including neuroprotective agents.[1] Furthermore, its utility

extends to the agricultural industry, where it is being investigated for the development of novel

pesticides and herbicides with improved efficacy.[1] This guide aims to provide a detailed

summary of the known properties of 2-Amino-2-[4-(methylthio)phenyl]ethanol to facilitate its

application in research and development.

Chemical and Physical Properties
A summary of the fundamental chemical and physical properties of 2-Amino-2-[4-
(methylthio)phenyl]ethanol is presented in Table 1. It is important to note that while some

properties are well-documented by commercial suppliers, detailed experimental data for others,

such as melting point and solubility, are not readily available in the public domain and represent

a current data gap.

Property Value Source

CAS Number 910443-37-9 [1]

Molecular Formula C₉H₁₃NOS [1]

Molecular Weight 183.27 g/mol [1]

Appearance Yellow solid [1]

Purity ≥ 95% (by NMR) [1]

Storage Conditions 0-8 °C [1]

Melting Point Not available

Boiling Point Not available

Solubility Not available
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Synthesis and Manufacturing
A definitive, step-by-step synthesis protocol for 2-Amino-2-[4-(methylthio)phenyl]ethanol is
not widely published in peer-reviewed literature. However, based on the synthesis of

structurally related phenylethanolamines, a plausible synthetic pathway can be conceptualized.

A common approach to synthesizing such compounds involves the reduction of an α-amino

ketone or a related precursor.

Hypothetical Synthetic Workflow

A potential synthetic route could commence from 4-(methylthio)acetophenone. This workflow is

presented for illustrative purposes and would require experimental validation.
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Caption: Drug development workflow starting from 2-Amino-2-[4-(methylthio)phenyl]ethanol.

Agrochemical Research
In the field of agrochemicals, this compound is explored as a precursor for new pesticides and

herbicides. [1]The introduction of the aminophenylethanol moiety with a methylthio group can

lead to novel chemical entities with unique modes of action against pests and weeds,

potentially with improved efficacy and better environmental profiles.
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Analytical Chemistry
Due to its well-defined structure, 2-Amino-2-[4-(methylthio)phenyl]ethanol can be used as a

reference standard in chromatographic methods such as HPLC and GC. [1]This is crucial for

the accurate identification and quantification of this compound and its derivatives in complex

mixtures during process development and quality control.

Safety and Handling
A comprehensive Safety Data Sheet (SDS) for 2-Amino-2-[4-(methylthio)phenyl]ethanol is
not publicly available. However, based on the known hazards of structurally similar amino

alcohols, appropriate safety precautions should be taken.

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side

shields, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

any dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place, as recommended at 0-8 °C.

[1] It is imperative to consult a comprehensive and compound-specific SDS before handling

this chemical.

Conclusion and Future Outlook
2-Amino-2-[4-(methylthio)phenyl]ethanol is a promising chemical intermediate with

significant potential in both pharmaceutical and agrochemical research. Its unique structural

features make it an attractive starting point for the synthesis of novel bioactive compounds.

However, a notable gap exists in the publicly available, detailed experimental data for this

compound, including a validated synthesis protocol, comprehensive spectroscopic

characterization, and in-depth biological activity studies.

Future research should focus on:

Developing and publishing a robust and scalable synthesis of 2-Amino-2-[4-
(methylthio)phenyl]ethanol.
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Conducting and disseminating a full spectroscopic characterization (NMR, IR, MS) to serve

as a reference for the scientific community.

Investigating its biological activities, particularly its potential neuroprotective effects, through

in vitro and in vivo studies to validate the claims from supplier literature.

Exploring its potential in agrochemical applications with a focus on efficacy and

environmental impact.

The generation of this fundamental data will be crucial in unlocking the full potential of 2-
Amino-2-[4-(methylthio)phenyl]ethanol and its derivatives in various scientific and industrial

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1286317?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286317?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

